3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide
• InChI: InChI=1S/C14H17N3O2/c1-9(2)8-12(18)15-14-13(16-19-17-14)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H,15,17,18)
• InChI Key: MRZOZMGPUOIBDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)CC(C)C

Description

3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide is a synthetic organic compound featuring a 1,2,5-oxadiazole (furazan) core substituted with a 4-methylphenyl group at position 4 and a 3-methylbutanamide moiety at position 3. The 1,2,5-oxadiazole scaffold is renowned for its stability, aromaticity, and versatility in medicinal chemistry, often serving as a bioisostere for ester or amide groups.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicinal Chemistry

The compound has shown potential as a lead candidate in drug discovery due to its structural features that may interact with biological targets. Research indicates that derivatives of oxadiazole compounds often exhibit:

• Anticancer Activity : Studies have demonstrated that oxadiazole derivatives possess significant anticancer properties. For instance, related compounds have shown percent growth inhibitions (PGIs) against various cancer cell lines (e.g., SNB-19 and OVCAR-8) with high efficacy .

Neuroprotective Effects

Recent investigations into compounds similar to 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide suggest potential neuroprotective effects against tauopathies such as Alzheimer's disease. The mechanism is believed to involve the inhibition of tau protein aggregation, which is a hallmark of neurodegeneration .

Enzyme Inhibition Studies

Research has also focused on the compound's ability to inhibit key enzymes involved in metabolic disorders:

• Acetylcholinesterase Inhibition : Compounds with similar structures have been evaluated for their capacity to inhibit acetylcholinesterase, an enzyme linked to Alzheimer's disease progression .

Case Study 1: Anticancer Activity

A study investigated various oxadiazole derivatives for their anticancer properties. Among them, a derivative closely related to 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide exhibited significant growth inhibition against multiple cancer cell lines (e.g., PGIs exceeding 75% in certain cases) .

Case Study 2: Neuroprotective Potential

In a separate investigation focused on neurodegenerative diseases, researchers synthesized several oxadiazole-based compounds and assessed their effects on tau protein aggregation. One compound demonstrated a marked reduction in tau oligomerization in vitro, suggesting its potential as a therapeutic agent for Alzheimer's disease .

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

4-Trifluoromethyl-N-(4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl)benzamide (Compound 11)

• Structure : Benzamide group with a para-trifluoromethyl (CF₃) substituent on the aromatic ring.
• Molecular Weight : 411 g/mol (vs. ~297–313 g/mol for butanamide derivatives).
• Key Properties :
  • Synthesis : 19% yield via reaction of 4-(4-methylphenyl)-1,2,5-oxadiazol-3-amine with 4-trifluoromethylbenzoyl chloride .
  • Thermal Stability : Melting point 118.8–121.5°C, indicating moderate crystallinity.
  • Bioactivity : Demonstrated antiproliferative activity in preliminary assays, likely due to the electron-withdrawing CF₃ group enhancing target binding .

2-Fluoro-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Structure : Benzamide with an ortho-fluoro substituent.
• Molecular Weight : 297.29 g/mol.
• Key Properties :
  • Availability : 64 mg in screening libraries, suggesting scalable synthesis .
  • Electronic Effects : Fluorine’s electronegativity may improve metabolic stability and solubility compared to methyl groups.

N-[4-(4-Methoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide

• Structure : Combines a methoxy group (electron-donating) and methyl group on the phenyl ring.
• Key Properties :
  • Solubility : Methoxy group likely increases hydrophilicity vs. pure methyl substitution.
  • Synthetic Challenges : Methoxy groups may complicate regioselective synthesis .

Structural and Functional Differences

Table 1: Comparative Analysis of Key Compounds

Compound Name	Amide Type	Phenyl Substituent	Molecular Weight (g/mol)	Melting Point (°C)	Bioactivity Notes
Target Compound	Butanamide	4-Methyl	~297–313*	Not Reported	Presumed enhanced flexibility
4-Trifluoromethylbenzamide (Compound 11)	Benzamide	4-Methyl + CF₃	411	118.8–121.5	Antiproliferative activity
2-Fluorobenzamide	Benzamide	4-Methyl + F	297.29	Not Reported	High availability
N-[4-(4-Methoxy-3-methylphenyl)-oxadiazol]	Butanamide	4-Methoxy-3-methyl	~313*	Not Reported	Improved solubility

*Estimated based on structural analogs.

Impact of Amide Substituents

• Butanamide vs. In contrast, benzamide derivatives (e.g., Compound 11) provide rigid, planar structures that may enhance aromatic stacking interactions but reduce solubility .

Electronic and Steric Effects of Phenyl Substituents

• Electron-Donating Groups (Methoxy) : Improve solubility but may reduce metabolic stability due to increased susceptibility to oxidative demethylation .

Biological Activity

3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H18N4O2
• Molecular Weight : 270.32 g/mol
• IUPAC Name : 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide
• LogP : 3.9168 (indicating moderate lipophilicity)
• Polar Surface Area : 59.873 Ų

Synthesis

The synthesis of 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide typically involves the following steps:

• Formation of the Oxadiazole Ring : This can be achieved through cyclization reactions involving hydrazides and carbonyl compounds.
• Substitution Reactions : The introduction of the methyl and butanamide groups can be performed via nucleophilic substitution methods.
• Purification : The final product is purified using recrystallization techniques.

Antimicrobial Activity

Research indicates that compounds similar to 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide exhibit significant antimicrobial properties. For instance:

• Case Study 1 : A study screened various oxadiazole derivatives against Escherichia coli and Staphylococcus aureus, revealing that certain modifications in the oxadiazole structure enhanced antibacterial potency .

Compound	Target Bacteria	Activity
D220-1144	E. coli	Inhibitory
D220-1144	S. aureus	Moderate

Anti-inflammatory Properties

The compound has also shown potential anti-inflammatory effects in vitro. In a study involving lipopolysaccharide (LPS)-induced inflammation in macrophages:

• Case Study 2 : Treatment with 3-methyl-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]butanamide resulted in a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6 .

The biological activity of this compound is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The oxadiazole moiety may interact with specific enzymes involved in inflammatory pathways.
• Modulation of Cell Signaling Pathways : The compound may affect pathways such as NF-kB and MAPK, which are crucial in inflammation and immune responses.

Toxicological Profile

While the potential therapeutic benefits are promising, it is essential to consider the toxicological aspects:

• Preliminary studies indicate that high doses may lead to cytotoxic effects on renal epithelial cells . Further investigation is required to establish a safe dosage range.